![molecular formula C16H11F3N2O B2923324 1-Allyl-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile CAS No. 338964-43-5](/img/structure/B2923324.png)
1-Allyl-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Allyl-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile is a novel pyridine-based compound with a range of potential applications in the scientific research field. It is a relatively new compound, first synthesized in 2018, and is of interest due to its unique structure and potential applications in the field of medicinal chemistry.
Scientific Research Applications
Alkyne Coupling Reactions
One significant application involves the use of iron(II) complexes in alkyne coupling reactions, where a specific (allyl)carbene complex is formed from the head-to-tail coupling of two alkynes. This process facilitates the highly chemo- and regioselective formation of π-arene and -pyridine complexes, highlighting the utility of this compound in synthesizing complex organic structures (Ferré, Toupet, & Guerchais, 2002).
Structural and Optical Characteristics of Pyridine Derivatives
Research on pyridine derivatives, including those similar in structure to 1-Allyl-2-oxo-5-[3-(trifluoromethyl)phenyl]-1,2-dihydro-3-pyridinecarbonitrile, has revealed their potential in various applications due to their thermal, structural, optical, and electronic properties. These compounds have been explored for their use in electronic devices, demonstrating the importance of such derivatives in materials science and engineering (Zedan, El-Taweel, & El-Menyawy, 2020).
Synthesis and Reactivity of Pyridine Derivatives
Another study focused on the synthesis of new series of pyridine and fused pyridine derivatives, showcasing the versatility of reactions involving compounds like this compound. These synthetic pathways lead to various bioactive molecules, indicating the compound's significance in medicinal chemistry and drug development (Al-Issa, 2012).
Catalytic Oxidation and Synthesis Processes
Research also delves into the catalytic oxidation of primary benzylic alcohols to benzaldehydes using polymeric reagents, demonstrating the compound's utility in selective oxidation reactions. This highlights its role in developing more efficient and selective catalytic processes in organic synthesis (Pourali, Tabaean, & Nazifi, 2012).
properties
IUPAC Name |
2-oxo-1-prop-2-enyl-5-[3-(trifluoromethyl)phenyl]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F3N2O/c1-2-6-21-10-13(7-12(9-20)15(21)22)11-4-3-5-14(8-11)16(17,18)19/h2-5,7-8,10H,1,6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKYSQNYKQHCQME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C=C(C=C(C1=O)C#N)C2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.